Cas no 2320575-98-0 (3-cyclopropyl-6,7-difluoro-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-cyclopropyl-6,7-difluoro-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 2320575-98-0
• MF: C₁₂H₁₀F₂N₂O₂
• MW: 252.216809749603
• CID: 5328241
• Update Time: 2025-08-03

3-cyclopropyl-6,7-difluoro-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione, 3-cyclopropyl-6,7-difluoro-1-methyl-
• 3-cyclopropyl-6,7-difluoro-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C12H10F2N2O2/c1-15-10-5-9(14)8(13)4-7(10)11(17)16(12(15)18)6-2-3-6/h4-6H,2-3H2,1H3
• InChI Key： PBWINVHZVXVGCF-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(F)C(F)=C2)C(=O)N(C2CC2)C1=O

Additional information on 3-cyclopropyl-6,7-difluoro-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

Comprehensive Overview of 3-cyclopropyl-6,7-difluoro-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 2320575-98-0)

The compound 3-cyclopropyl-6,7-difluoro-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 2320575-98-0) is a fluorinated quinazoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and difluoro substituents, contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for novel bioactive molecules, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 3-cyclopropyl-6,7-difluoro-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop fluorine-containing drugs, which often exhibit improved pharmacokinetic properties. The compound’s tetrahydroquinazoline-dione core is also a focal point for studies exploring its potential as a scaffold for kinase inhibitors or antimicrobial agents, addressing global health challenges such as antibiotic resistance.

From a synthetic chemistry perspective, the incorporation of the cyclopropyl group in 3-cyclopropyl-6,7-difluoro-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione offers intriguing possibilities for ring-strain-driven reactions, a topic frequently searched in academic databases. The compound’s difluoro motif further enhances its relevance, as fluorination strategies are widely discussed in forums and publications focused on green chemistry and sustainable synthesis. These attributes make it a valuable candidate for researchers investigating eco-friendly catalytic methods.

The compound’s CAS No. 2320575-98-0 is often queried in chemical databases alongside terms like quinazoline derivatives, fluorinated heterocycles, and small molecule libraries. Its structural complexity and functional diversity position it as a subject of interest for computational chemists employing AI-driven drug design tools, a hot topic in modern pharmaceutical R&D. Additionally, its potential applications in crop protection chemicals resonate with the agrochemical industry’s push for innovative solutions to enhance food security.

In summary, 3-cyclopropyl-6,7-difluoro-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione represents a versatile compound with broad interdisciplinary appeal. Its combination of fluorine atoms, a cyclopropyl ring, and a tetrahydroquinazoline-dione framework opens doors to diverse research avenues, from drug development to sustainable chemistry. As scientific inquiries into fluorinated compounds continue to rise, this molecule is poised to remain a key player in cutting-edge research.